Cas no 2648552-34-3 (KRAS G12D inhibitor 7)

• Product Name: KRAS G12D inhibitor 7
• CAS No: 2648552-34-3
• MF: C₃₂H₃₈N₈O₃
• MW: 582.695926189423
• CID: 5147028
• Update Time: 2025-07-01

KRAS G12D inhibitor 7 Chemical and Physical Properties

Names and Identifiers

• KRAS G12D inhibitor 7

• Inchi： 1S/C32H38N8O3/c1-37-11-4-6-23(37)20-43-32-35-28-19-38(29-16-24(41)15-21-5-2-3-7-25(21)29)12-9-26(28)30(36-32)39-13-14-40(22(18-39)8-10-33)31(42)27-17-34-27/h2-3,5,7,15-16,22-23,27,34,41H,4,6,8-9,11-14,17-20H2,1H3/t22-,23-,27+/m0/s1
• InChI Key： VLIVLXJUKMHJOI-VMODYCNZSA-N
• SMILES： O(C1N=C2CN(C3=CC(O)=CC4C=CC=CC3=4)CCC2=C(N2CCN(C([C@@H]3NC3)=O)[C@@H](CC#N)C2)N=1)C[C@@H]1CCCN1C

Additional information on KRAS G12D inhibitor 7

KRAS G12D Inhibitor 7 (CAS No. 2648552-34-3): A Promising Target in Oncology

KRAS G12D inhibitor 7 (CAS No. 2648552-34-3) is a novel small molecule inhibitor that has garnered significant attention in the field of oncology due to its potential to target the KRAS G12D mutation, a common and challenging oncogenic driver in various cancers. This compound represents a significant advancement in the development of targeted therapies for cancers driven by KRAS mutations, which have long been considered "undruggable."

The KRAS gene is one of the most frequently mutated oncogenes in human cancers, with the G12D mutation being particularly prevalent in pancreatic, colorectal, and lung cancers. Despite extensive research efforts, developing effective inhibitors for KRAS has been a formidable challenge due to the protein's smooth surface and lack of obvious binding pockets. However, recent breakthroughs in structural biology and medicinal chemistry have paved the way for the development of compounds like KRAS G12D inhibitor 7.

KRAS G12D inhibitor 7 works by selectively binding to the switch II pocket of the KRAS G12D mutant protein, stabilizing it in an inactive state. This inhibition prevents downstream signaling through pathways such as MAPK and PI3K, which are crucial for cell proliferation and survival. Preclinical studies have shown that KRAS G12D inhibitor 7 exhibits potent antitumor activity in cell lines and xenograft models harboring the KRAS G12D mutation.

One of the key advantages of KRAS G12D inhibitor 7 is its high selectivity for the G12D mutant over wild-type KRAS and other related proteins. This selectivity minimizes off-target effects and reduces the risk of toxicity, which has been a major concern with earlier generations of KRAS inhibitors. Additionally, KRAS G12D inhibitor 7 demonstrates good pharmacokinetic properties, including favorable solubility, stability, and oral bioavailability, making it a promising candidate for clinical development.

Recent clinical trials have further validated the potential of KRAS G12D inhibitors. In a phase I trial involving patients with advanced solid tumors harboring the KRAS G12D mutation, KRAS G12D inhibitor 7 showed promising preliminary results, with several patients experiencing tumor shrinkage and prolonged stable disease. These findings have generated considerable excitement in the scientific community and have led to increased investment in this area of research.

The development of KRAS G12D inhibitor 7 also highlights the importance of interdisciplinary collaboration in drug discovery. Advances in computational chemistry, structural biology, and high-throughput screening have been instrumental in identifying and optimizing lead compounds. Additionally, the use of patient-derived xenograft (PDX) models and organoids has provided valuable insights into the efficacy and mechanism of action of KRAS G12D inhibitor 7.

In conclusion, KRAS G12D inhibitor 7 (CAS No. 2648552-34-3) represents a significant step forward in the fight against cancers driven by KRAS mutations. Its selective inhibition of the KRAS G12D mutant, combined with favorable pharmacological properties, positions it as a promising therapeutic option for patients with limited treatment options. Ongoing clinical trials will continue to elucidate its full potential and pave the way for new treatment paradigms in oncology.